Hydroxyethyl cellulose

Specification

• CAS No.: 9004-62-0
• Molecular Formula: C29H52O21
• Molecular Weight: 736.7 g/mol
• IUPAC Name: 5-[6-[[3,4-dihydroxy-6-(hydroxymethyl)-5-methoxyoxan-2-yl]oxymethyl]-3,4-dihydroxy-5-[4-hydroxy-3-(2-hydroxyethoxy)-6-(hydroxymethyl)-5-methoxyoxan-2-yl]oxyoxan-2-yl]oxy-6-(hydroxymethyl)-2-methyloxane-3,4-diol
• Standard InChI: InChI=1S/C29H52O21/c1-10-15(34)16(35)24(13(8-33)45-10)49-28-20(39)18(37)25(50-29-26(43-5-4-30)21(40)23(42-3)12(7-32)47-29)14(48-28)9-44-27-19(38)17(36)22(41-2)11(6-31)46-27/h10-40H,4-9H2,1-3H3
• Standard InChI Key: CWSZBVAUYPTXTG-UHFFFAOYSA-N
• SMILES: CC1C(C(C(C(O1)CO)OC2C(C(C(C(O2)COC3C(C(C(C(O3)CO)OC)O)O)OC4C(C(C(C(O4)CO)OC)O)OCCO)O)O)O)O
• Canonical SMILES: CC1C(C(C(C(O1)CO)OC2C(C(C(C(O2)COC3C(C(C(C(O3)CO)OC)O)O)OC4C(C(C(C(O4)CO)OC)O)OCCO)O)O)O)O
• Melting Point: Decomposes at 205ºC as Cellosize

Introduction

Physical and Chemical Properties

Solubility Characteristics

Hydroxyethyl cellulose exhibits excellent solubility in both hot and cold water, forming clear, viscous solutions. Unlike some cellulose derivatives that precipitate upon heating, HEC solutions remain stable even when boiled, allowing for a wide range of processing conditions. This property is particularly valuable in industrial applications where thermal processing is required.

pH Stability and Temperature Response

The viscosity of HEC solutions remains remarkably stable within a pH range of 2-12, making it suitable for applications across varying acidity conditions. Beyond this range, viscosity typically decreases, potentially limiting its effectiveness in extremely acidic or alkaline environments.

From a thermal perspective, HEC demonstrates excellent stability with a glass transition temperature (Tg) ranging between 102.1°C and 128.6°C, depending on the degree of substitution (DS) and molecular weight (MW). This thermal stability enables HEC to maintain its functional properties across a wide temperature range, enhancing its utility in various applications.

Salt Tolerance and Water Interactions

One of the distinguishing characteristics of HEC is its exceptional salt tolerance. HEC solutions maintain their viscosity in the presence of electrolytes, making them suitable for applications in high-salt environments where other thickeners might fail. This property is particularly valuable in pharmaceutical formulations and cosmetic products that contain electrolytes.

HEC exhibits superior water retention capacity—approximately twice that of methyl cellulose—making it an excellent choice for applications where moisture retention is critical. When surface-treated, HEC can be dispersed in cold water without agglomeration, though dissolution may require approximately 30 minutes under normal conditions. Dissolution can be accelerated by heating or adjusting the pH to 8-10.

Production Methods

Industrial Synthesis Process

The commercial production of hydroxyethyl cellulose follows a multi-step process that transforms natural cellulose into the modified polymer. The key stages in HEC production include:

Alkalization

The process begins with the treatment of cellulose with an alkaline solution, typically sodium hydroxide, to form alkali cellulose. This critical step disrupts the crystalline structure of cellulose, increasing its reactivity for subsequent chemical modifications.

Etherification

Following alkalization, the activated cellulose is reacted with ethylene oxide, leading to the substitution of hydroxyl groups with hydroxyethyl groups. The degree of substitution (DS) can be precisely controlled by adjusting reaction parameters such as temperature, concentration, and reaction time.

Neutralization and Purification

The final stages involve neutralizing the reaction mixture, followed by washing and drying to obtain the purified HEC product. These steps ensure the removal of unwanted by-products and residual reagents that could affect the performance of the final material.

Functional Properties

Hydroxyethyl cellulose possesses an impressive range of functional properties that contribute to its versatility across numerous applications:

Rheological and Surface Properties

HEC functions as an effective thickening agent in aqueous solutions, providing controlled viscosity for various formulations. Its non-ionic nature allows it to maintain stable rheological properties in the presence of electrolytes, acids, and bases within a wide pH range.

Beyond thickening, HEC demonstrates valuable adhesion properties that enhance the binding strength in adhesives and construction materials. Its dispersion capabilities facilitate the uniform distribution of particles in suspensions and emulsions, preventing aggregation and sedimentation.

HEC exhibits notable surface activity, allowing it to function as a non-ionic surface-active agent in various formulations. This property, combined with its emulsification capabilities, enables HEC to stabilize oil-in-water emulsions effectively.

Film Formation and Protective Properties

The film-forming ability of HEC makes it valuable in coating applications, where it creates continuous, flexible films upon drying. These films provide protective barriers and can be engineered to deliver specific functionalities, such as antimicrobial properties when combined with active ingredients.

HEC functions effectively as a protective colloid, preventing the aggregation of suspended particles and maintaining the stability of dispersions over time. This property is particularly valuable in paint formulations and pharmaceutical suspensions.

Water Retention and Stability

The exceptional water retention capacity of HEC—approximately twice that of methyl cellulose—makes it ideal for applications where moisture control is critical. This property contributes to improved workability in construction materials and enhanced hydration in personal care products.

HEC provides excellent stability to formulations by preventing phase separation, controlling rheology, and maintaining product consistency under various storage and application conditions.

Molecular Characteristics and Modifications

Molecular Weight and Viscosity Relationships

The molecular weight of hydroxyethyl cellulose significantly influences its viscosity and performance characteristics. Research has established a strong correlation between molecular weight averages and solution viscosity, as demonstrated in Table 1:

Table 1: Correlation Between Molecular Weight and Viscosity of HEC Samples

Sample	Molecular Weight Averages			Viscosity Range (cps)
	Mn	Mw	Mz
A	60,300	179,000	139,000	75 to 112
B	413,000	849,000	1,552,000	250 to 324
C	914,000	2,016,000	3,422,000	1,500 to 2,500

As evident from the data, higher molecular weight correlates directly with increased viscosity, allowing manufacturers to select specific HEC grades based on the desired rheological properties for particular applications.

Further molecular characterization of HEC samples using gel permeation chromatography reveals significant differences in polydispersity (Mw/Mn) between samples, as shown in Table 2:

Table 2: Molecular Weight Averages and Dispersity of HEC Samples in DMF + 0.1% LiBr

Sample	Molecular Weight Average			Polydispersity (Mw/Mn)
	Mn	Mw	Mp
A	27,000	140,000	80,000	5.2
B	30,000	159,000	102,000	5.2
C	39,000	345,000	190,000	8.9

These differences in molecular weight distribution can significantly impact the performance of HEC in various applications, indicating potential differences in end-use effectiveness.

Modification Strategies

HEC can be modified through various approaches to enhance its properties or introduce new functionalities:

Hydrophobic Modification

Grafting long alkyl chains onto the HEC backbone improves its temperature and salt resistance, creating modified polymers suitable for challenging environments such as oil drilling fluids. Analysis of HEC before and after hydrophobic modification shows significant changes in molecular weight distribution, confirming successful chemical alteration.

Polymer Grafting

HEC can be grafted with polymers such as polyacrylic acid or polylactic acid to form graft copolymers with enhanced or specialized properties. These modifications can introduce new functionalities while maintaining the core benefits of the original HEC polymer.

Applications

Hydroxyethyl cellulose finds application across numerous industries due to its versatile properties. Its widespread use spans from everyday consumer products to specialized industrial applications:

Construction and Building Materials

In construction applications, HEC serves as a critical additive in cement-based mortars, grouts, tile adhesives, and self-leveling compounds. It enhances water retention, workability, adhesion, and durability, improving the performance and quality of these materials in building and infrastructure projects.

Paints and Coatings Industry

HEC functions as a thickener and rheology modifier in water-based paints and coatings, where it enhances viscosity, prevents sagging, improves leveling, and provides uniform coverage. It also contributes to brushability, spatter resistance, and film formation in paint systems.

Personal Care and Cosmetic Products

In personal care products such as shampoos, conditioners, lotions, creams, and gels, HEC serves as a thickener, stabilizer, and emulsifier. It improves product texture, enhances skin feel, and increases stability by controlling viscosity and preventing phase separation.

Pharmaceutical Formulations

HEC is utilized in pharmaceutical formulations as a binder, disintegrant, and controlled-release agent in tablets, capsules, suspensions, and ointments. It improves tablet hardness, dissolution rate, and bioavailability while providing sustained release of active ingredients. In ophthalmic preparations, HEC serves as a key ingredient in artificial tear solutions.

Food Industry Applications

In food products, HEC functions as a thickener, stabilizer, and suspending agent in sauces, dressings, desserts, and beverages. Its non-toxic nature and functional properties make it valuable for controlling texture and stability in food formulations.

Textile Processing

HEC is employed as a thickener and rheology modifier in textile printing, where it imparts viscosity, shear-thinning behavior, and fine line definition, facilitating precise application of dyes and printing inks.

Adhesives and Sealants

In adhesive and sealant formulations, HEC acts as a thickener, binder, and stabilizer, improving tackiness, bond strength, and sag resistance in water-based adhesives, caulks, and sealants used in construction, woodworking, and packaging applications.

Additional Industrial Uses

HEC finds application in various other industries including petrochemicals, synthetic resins, ceramics, agriculture, tobacco processing, ink manufacturing, and papermaking. Its versatility makes it valuable across these diverse sectors.

Recent Research and Developments

Antimicrobial Films and Composites

Recent research has explored the development of antimicrobial films by combining HEC with active ingredients such as mangiferin powder. These studies have demonstrated that HEC provides the mechanical foundation for the films, while mangiferin contributes antimicrobial activity. Research indicates that an optimal concentration of 10% (wt/vol) mangiferin achieves the desired antimicrobial properties.

Functional HEC-Based Composite Materials

Researchers have developed semi-transparent, mechanically strengthened films with UV-shielding, antibacterial, and biocompatible properties using HEC as the base polymer. While HEC is often used as an additive in combination with other polymers, recent studies have expanded knowledge of the physical behavior of pure HEC films for packaging applications.

Modified HEC with Enhanced Properties

Studies on modified HEC have shown significant alterations in molecular weight distribution and performance characteristics. These modifications enable the creation of specialized HEC variants with enhanced temperature stability, salt resistance, and other tailored properties for specific industrial applications.